Cas no 99855-14-8 (3-Pyrrolidinylbenzoatehydrochloride)

• Product Name: 3-Pyrrolidinylbenzoatehydrochloride
• CAS No: 99855-14-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD13559849
• CID: 3047322
• PubChem ID: 22992935
• Update Time: 2025-05-22

3-Pyrrolidinylbenzoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinyl benzoate hydrochloride
• pyrrolidin-3-yl benzoate
• PYRROLIDIN-3-YL BENZOATE HYDROCHLORIDE
• pyrrolidin-3-ylbenzoatehydrochloride
• 99855-14-8
• benzoic acid pyrrolidin-3-yl-ester hydrochloride
• SCHEMBL1723211
• pyrrolidin-3-yl benzoate;hydrochloride
• JLKXFQSVFVZLFI-UHFFFAOYSA-N
• AKOS015846903
• 3-Pyrrolidinylbenzoatehydrochloride

• MDL： MFCD13559849
• Inchi： 1S/C11H13NO2.ClH/c13-11(9-4-2-1-3-5-9)14-10-6-7-12-8-10;/h1-5,10,12H,6-8H2;1H
• InChI Key： JLKXFQSVFVZLFI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(=O)OC1CNCC1.Cl

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-Pyrrolidinylbenzoatehydrochloride

3-Pyrrolidinylbenzoate Hydrochloride (CAS No. 99855-14-8): A Comprehensive Overview

The compound 3-Pyrrolidinylbenzoate Hydrochloride (CAS No. 99855-14-8) is a notable chemical entity with significant applications in various scientific and industrial domains. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug development, material science, and organic synthesis. In this article, we delve into the chemical properties, synthesis methods, applications, and the latest research findings associated with 3-Pyrrolidinylbenzoate Hydrochloride.

Chemical Structure and Properties: The molecular structure of 3-Pyrrolidinylbenzoate Hydrochloride comprises a benzoate group attached to a pyrrolidine ring, with a hydrochloride counterion. This structure endows the compound with distinct physical and chemical properties, including solubility in polar solvents and moderate stability under standard conditions. The compound's molecular weight is approximately 267 g/mol, and it exists as a crystalline solid at room temperature.

Synthesis Methods: The synthesis of 3-Pyrrolidinylbenzoate Hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Recent advancements in synthetic chemistry have enabled more efficient pathways, such as the use of catalytic cross-coupling reactions or microwave-assisted synthesis techniques. These methods not only enhance yield but also reduce reaction time, making them more suitable for large-scale production.

Applications in Drug Development: One of the most promising applications of 3-Pyrrolidinylbenzoate Hydrochloride lies in the pharmaceutical industry. Research has shown that this compound exhibits potential as a lead molecule for drug discovery programs targeting various therapeutic areas, including neurodegenerative diseases and inflammation. Its ability to modulate key biological pathways makes it an attractive candidate for further preclinical studies.

Role in Material Science: Beyond pharmacology, 3-Pyrrolidinylbenzoate Hydrochloride has found utility in material science as a precursor for advanced materials such as polymers and coordination compounds. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and sensors.

Recent Research Findings: Recent studies have explored the bioactivity of 3-Pyrrolidinylbenzoate Hydrochloride, revealing its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. For instance, researchers have demonstrated that this compound can inhibit specific enzymes involved in inflammatory processes, suggesting its potential application in treating chronic inflammatory diseases.

In conclusion, 3-Pyrrolidinylbenzoate Hydrochloride (CAS No. 99855-14-8) stands out as a versatile compound with diverse applications across multiple disciplines. As ongoing research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.